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Compound of Interest

Compound Name: 3-lodoaniline

Cat. No.: B1194756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,
and emergency procedures for 3-lodoaniline (CAS No. 626-01-7). The information is intended

to equip laboratory personnel with the knowledge required to handle this chemical safely and
effectively.

Chemical and Physical Properties

3-lodoaniline is a versatile chemical intermediate used in a variety of synthetic processes,
particularly in the development of pharmaceuticals and dyes.[1][2] It typically appears as a
clear, colorless to yellow or brown liquid or a low-melting solid.[1][3] Understanding its physical
and chemical properties is the first step in ensuring safe handling.
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Property Value Source
Molecular Formula CeHeIN [415]
Molecular Weight 219.02 g/mol [4]

Clear, colorless to yellow-

Appearance brown liquid or low melting [11[3]
solid

Melting Point 21-24 °C (70-75 °F) [2][6]

N . 145-146 °C (293-295 °F) at 15

Boiling Point [6]
mmHg

Density 1.821 g/mL at 25 °C (77 °F) [2]

Refractive Index n20/D 1.682 [2]

Flash Point > 110 °C (> 230 °F) [3]

Water Solubility Insoluble [1]

Stable under normal
- conditions. Sensitive to light
Stability _ _ [11[7]
and air. May discolor on

exposure.

Hazard Identification and Classification

3-lodoaniline is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in
contact with skin. It is also known to cause skin, eye, and respiratory irritation.[3][4][7]
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed
. ) H312: Harmful in
Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin
Acute Toxicity, ] H332: Harmful if
] Category 4 Warning )
Inhalation inhaled
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Irritation eye irritation
Specific Target Organ
o ] ] H335: May cause
Toxicity (Single Category 3 Warning

Exposure)

respiratory irritation

Source: GHS Classification data compiled from multiple sources.[3][4]

Experimental Protocols: Safe Handling and Use

Adherence to strict laboratory protocols is mandatory when working with 3-lodoaniline. The

following procedures are based on standard operating procedures for acutely toxic and
hazardous chemicals.[8][9][10]

Pre-Handling Checklist & Designhated Area Preparation

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantities of 3-lodoaniline to be used and the potential for exposure.

e SDS Review: Ensure all personnel involved have read and understood the Safety Data
Sheet (SDS) for 3-lodoaniline.

o Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire

extinguisher are accessible and operational.[3]
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o Designated Area: All work with 3-lodoaniline must be performed in a designated area, such
as a certified chemical fume hood.[10][11] The area should be clearly marked with warning
signs.

o Spill Kit: Ensure a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand,
or commercial absorbent pads), neutralization agents (for secondary spills), and waste
disposal bags is readily available.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-lodoaniline:

o Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield should be
used if there is a splash hazard.

» Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.qg.,
nitrile, neoprene).[7][10] Glove selection should be based on breakthrough time and
permeation rate; consult the glove manufacturer's specifications.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding
exposure limits, a NIOSH/MSHA-approved respirator with an appropriate cartridge (e.qg., for
organic vapors and particulates) is required.[3][7]

Dispensing and Handling Protocol

o Work exclusively within the designated chemical fume hood.

o Place plastic-backed absorbent paper on the work surface to contain any minor drips or
spills.[10]

o Ensure all containers are clearly labeled.

e When transferring the liquid, use a suction bulb or a calibrated pipette with a dispenser.
Never pipette by mouth.[8][9]

o Keep containers tightly closed when not in use to minimize vapor exposure.
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e Avoid all contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in the laboratory area.[12]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]
e The recommended storage temperature is between 2-8°C (refrigerator).[1]
o Protect from light and air.[1][7]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, acid anhydrides, and chloroformates.[7]

Emergency Procedures

Rapid and appropriate response to an exposure or spill is critical.

First-Aid Measures

The following diagram outlines the immediate first-aid steps to be taken in case of exposure.
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Route of

—»{ Ingestion

Inhalation

Exposure Event

Exposure

Skin Contact

Immediate Actions

Do NOT induce vomiting.
Rinse mouth with water.
Drink 2-4 cups of milk or water if conscious.
Seek immediate medical attention.

Move victim to fresh air immediately.
If breathing is difficult, give oxygen.
Do not use mouth-to-mouth resuscitation.
Seek immediate medical attention.

— ]

—>>

Eye Contact

Immediately remove contaminated clothing.
Flush skin with plenty of soap and water
for at least 15 minutes.

Seek medical attention.

R

Immediately flush eyes with plenty of water
for at least 15 minutes, lifting eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.
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Alert personnel in the area
and restrict access

:

Don appropriate PPE
(gloves, goggles, respirator)

;

Ensure adequate ventilation
(use fume hood)

:

Contain the spill with
inert absorbent material
(sand, vermiculite)

;

Work from outside in,
cover and absorb the spill

:

Carefully scoop absorbed material
into a suitable, labeled
waste container

;

Decontaminate the spill area
with soap and water

:

Dispose of waste through
approved hazardous waste channels

Spill Cleanup Complete
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Preparation Phase

Experiment Planning

Risk Assessment
Read SDS
SOP Review

:

Lab Setup
Verify Emergency Equipment

Designate Work Area (Fume Hood)

Prepare Spill Kit

l

PPE Check
Correct Gloves

Safety Goggles/Face Shield
Lab Coat
Respirator (if needed)

Executiin Phase

Handling & Use

Work in Fume Hood

Use Absorbent Liners

Transfer Carefully

Keep Containers Closed

\\\
- \\
PostExecution Phase Sae

Storage — N
PP Cleanup & Decontamination
- - Emergency Occurs
Decontaminate Work Surface { y
Tightly Sealed (Spill/Exposure)}
- - Clean Glassware
Protect from Light/Air l

Waste Disposal

Segregate Waste Follow Emergency Procedures
Label Correctly (See Figs 1 & 2)

Follow Institutional Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1194756?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-iodoaniline-dic6124.html
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-chemical-properties-applications-3-iodoaniline-xd
https://www.fishersci.com/store/msds?partNumber=AAL0115909&productDescription=3-IODOANILINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodoaniline
https://www.scbt.com/p/3-iodoaniline-626-01-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5318399.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5318399_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5318399_EN.htm
https://www.pharmaguideline.com/2011/06/sop-for-handling-usage-of-hazardous.html
https://www.pharmaguideline.com/2011/06/sop-for-handling-usage-of-hazardous.html
https://pharmadekho.com/sop-for-handling-of-hazardous-chemicals/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/soptoxchem.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-acutely-toxic
https://datasheets.scbt.com/sc-252163.pdf
https://www.benchchem.com/product/b1194756#3-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1194756#3-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1194756#3-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1194756#3-iodoaniline-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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